Cas no 59219-65-7 (Darutoside)

Darutoside structure

Product Name:Darutoside

CAS No:59219-65-7

MF:C₂₆H₄₄O₈

MW:484.622769355774

CID:371089

PubChem ID:44715524

Update Time:2025-09-26

Darutoside Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranoside,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-2-phenanthrenyl,(2R,4aS,4bR,7S,10aS)-
- Darutoside
- b-D-Glucopyranoside,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4...
- b-D-Glucopyranoside,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-2-phenanthrenyl
- (2R,4aS,4bR,7S,10aS)-7-[(1R)-1,2-Dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-2-phenanthrenyl-β-D-glucopyranoside
- Darutigenol 3-β-D-glucoside
- [ "" ]
- Darutin
- 2-[[7-(1,2-Dihydroxyethyl)-1,1,4a,7-tetramethyl-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthren-2-yl]ox
- (2R,3R,4S,5S,6R)-2-[[(2R,4aS,4bR,7S,10aS)-7-[(1R)-1,2-dihydroxyethyl]-1,1,4a,7-tetramethyl-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthren-2-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- DARUTOSIDE [INCI]
- beta-D-Glucopyranoside, 7-(1,2-dihydroxyethyl)-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-2-phenanthrenyl
- AC-34675
- Q27277170
- 59219-65-7
- HY-N6028
- DARUTIGENOL 3-.BETA.-D-GLUCOSIDE
- CHEMBL4105670
- s9484
- CS-0032195
- .BETA.-D-GLUCOPYRANOSIDE, 7-((1R)-1,2-DIHYDROXYETHYL)-1,2,3,4,4A,4B,5,6,7,9,10,10A-DODECAHYDRO-1,1,4A,7-TETRAMETHYL-2-PHENANTHRENYL, (2R,4AS,4BR,7S,10AS)-
- UNII-EG8ODI0780
- EG8ODI0780
- AKOS037514610
- (2R,3R,4S,5S,6R)-2-(((2R,4aS,4bR,7S,10aS)-7-((R)-1,2-Dihydroxyethyl)-1,1,4a,7-tetramethyl-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydrophenanthren-2-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
- FT-0777147
- 2-[[7-(1,2-Dihydroxyethyl)-1,1,4a,7-tetramethyl-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthren-2-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- LS-15163
- Darutigenol 3-glucoside
- DARUTIGENOL 3-BETA-D-GLUCOSIDE
- (2R,3R,4S,5S,6R)-2-(((2R,4aS,4bR,7S,10aS)-7-((1R)-1,2-dihydroxyethyl)-1,1,4a,7-tetramethyl-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthren-2-yl)oxy)-6-(hydroxymethyl)oxane-3,4,5-triol
- (2R,3R,4S,5S,6R)-2-((2R)-2-((2S,4aR,4bS,7R,8aS)-7-hydroxy-2,4b,8,8-tetramethyl-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl)-2-hydroxyethoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
- BETA-D-GLUCOPYRANOSIDE, 7-((1R)-1,2-DIHYDROXYETHYL)-1,2,3,4,4A,4B,5,6,7,9,10,10A-DODECAHYDRO-1,1,4A,7-TETRAMETHYL-2-PHENANTHRENYL, (2R,4AS,4BR,7S,10AS)-
- (2R,3R,4S,5S,6R)-2-[(2R)-2-[(2S,4aR,4bS,7R,8aS)-7-hydroxy-2,4b,8,8-tetramethyl-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl]-2-hydroxyethoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- DA-62672
- MDL： MFCD17214820
- Inchi： 1S/C26H44O8/c1-24(2)17-6-5-14-11-25(3,18(29)13-28)9-7-15(14)26(17,4)10-8-19(24)34-23-22(32)21(31)20(30)16(12-27)33-23/h11,15-23,27-32H,5-10,12-13H2,1-4H3/t15-,16-,17-,18+,19-,20-,21+,22-,23+,25+,26+/m1/s1
- InChI Key： QWWPCQGHWWNGET-LCVVDEIYSA-N
- SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1CC[C@@]2(C)[C@@H]3CC[C@](C)([C@H](CO)O)C=C3CC[C@@H]2C1(C)C

Computed Properties

Exact Mass: 484.30400
Monoisotopic Mass: 484.30361836 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 34
Rotatable Bond Count: 5
Complexity: 770
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 11
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 140
Molecular Weight: 484.6

Experimental Properties

Color/Form: Powder
Density: 1.3±0.1 g/cm3
Boiling Point: 667.0±55.0 °C at 760 mmHg
Flash Point: 357.2±31.5 °C
Refractive Index: 1.587
PSA: 139.84000
LogP: 1.10370
Vapor Pressure: 0.0±4.6 mmHg at 25°C

Darutoside Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303+H313+H333
Storage Condition：2-8°C

Darutoside Pricemore >>

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